2-Benzylamino-2-phenylbutanol

• IUPAC Name: 2-(benzylamino)-2-phenylbutan-1-ol
• InChI: InChI=1S/C17H21NO/c1-2-17(14-19,16-11-7-4-8-12-16)18-13-15-9-5-3-6-10-15/h3-12,18-19H,2,13-14H2,1H3
• InChI Key: YUWOWSIPHMTMCC-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)(C1=CC=CC=C1)NCC2=CC=CC=C2
• Molecular Formula: C17H21NO
• Molecular Weight: 255.35 g/mol

Description

“2-Benzylamino-2-phenylbutanol” is a chemical compound with the molecular formula C17H21NO and a molecular weight of 255.35. It is used for proteomics research.

Molecular Structure Analysis

The molecular structure of “2-Benzylamino-2-phenylbutanol” is represented by the formula C17H21NO. This indicates that it contains 17 carbon atoms, 21 hydrogen atoms, and 1 nitrogen atom.

Scientific Research Applications

Chiral Arene Ruthenium Complexes

The compound (R)-3-phenylbutanol, related to 2-Benzylamino-2-phenylbutanol, is used in the formation of chiral-at-metal P-tethered arene ruthenium(II) complexes. These complexes have applications in asymmetric synthesis and catalysis (Pinto et al., 2004).

Mass Spectrometric Analysis of Nitrophenylamino and Nitrobenzylamino Compounds

Compounds like 4-(benzylamino)pent-3-en-2-ones, which share structural similarities with 2-Benzylamino-2-phenylbutanol, are studied using electron ionization mass spectrometry. This research helps in understanding the fragmentation pathways and electronic structures of such compounds (Frański et al., 2003).

Anomalous Product from the Benzylation of Phenylacetonitrile

2-Benzylamino-1-cyano-1,3-diphenylprop-1-ene, a derivative of 2-Benzylamino-2-phenylbutanol, has been identified as a product in the benzylation of phenylacetonitrile. This finding contributes to the understanding of reaction pathways in organic synthesis (Ganellin & Stolz, 1969).

Synthesis of Radiolabeled Compounds

2-Dimethylamino-2-phenylbutanol, structurally related to 2-Benzylamino-2-phenylbutanol, is used in the synthesis of carbon-14 and deuterium-labeled compounds. This research is significant for studies involving drug metabolism and pharmacokinetics (Miura et al., 1988).

Novel Inhibitors of Cholesteryl Ester Transfer Protein

Studies on compounds like S-(2-((1-(2-ethylbutyl)cyclohexane)carbonylamino)phenyl) 2-methylpropanethioate, which are structurally related to 2-Benzylamino-2-phenylbutanol, contribute to the development of new inhibitors of cholesteryl ester transfer protein. This research has implications in the treatment of cardiovascular diseases (Shinkai et al., 2000).

Pyridazinium Salts from Amino-Butenones

The study of compounds like 3-(2,4-dimethoxyphenylamino)-1-phenylbut-2-en-1-one, related to 2-Benzylamino-2-phenylbutanol, contributes to the synthesis of pyridazinium salts. These salts have potential applications in various chemical synthesis pathways (Šimůnek et al., 2004).

Metabolism Studies

Investigating the metabolism of compounds like 1-phenyl-2-(N-methyl-N-benzylamino)propane, which is related to 2-Benzylamino-2-phenylbutanol, provides insights into how such compounds are metabolized in biological systems. This research is important for drug development and understanding pharmacological effects (Niwaguchi et al., 1982).